N-(5-chloro-2-methoxyphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[(2-thiophen-2-yl-1,4-diazaspiro[4.4]nona-1,3-dien-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H20ClN3O2S2/c1-26-15-7-6-13(21)11-14(15)22-17(25)12-28-19-18(16-5-4-10-27-16)23-20(24-19)8-2-3-9-20/h4-7,10-11H,2-3,8-9,12H2,1H3,(H,22,25)
• InChI Key: URBPGKOSWUHHHF-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CSC2=NC3(CCCC3)N=C2C4=CC=CS4
• Molecular Formula: C20H20ClN3O2S2
• Molecular Weight: 434.0 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C20H20ClN3O2S2 and its molecular weight is 433.97. The purity is usually 95%.
BenchChem offers high-quality N-(5-chloro-2-methoxyphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(5-chloro-2-methoxyphenyl)-2-((3-(thiophen-2-yl)-1,4-diazaspiro[4.4]nona-1,3-dien-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Comparative Metabolism of Chloroacetamide Herbicides

This study examines the metabolism of various chloroacetamide herbicides, including acetochlor and metolachlor, in human and rat liver microsomes. The research highlights the differences in metabolism between species and identifies specific cytochrome P450 isoforms responsible for the human metabolism of these compounds. This kind of research is crucial for understanding the metabolic pathways and potential toxicological profiles of chloroacetamide derivatives (Coleman et al., 2000).

Pharmacokinetics and Disposition of Thiouracil Derivative

The pharmacokinetics and disposition of the thiouracil derivative PF-06282999 are explored, highlighting its potential for treating cardiovascular diseases. This research demonstrates the significance of physicochemical properties in predicting human pharmacokinetics and elimination mechanisms, which may be relevant for similar compounds with complex structures (Dong et al., 2016).

Synthesis of Novel Compounds

Another study involves the synthesis of novel compounds with potential anti-inflammatory activity, demonstrating the process of creating and testing derivatives of complex chemical structures for pharmacological activities. This research can offer insights into methodologies for synthesizing and evaluating the biological activities of similar compounds (Sunder & Maleraju, 2013).

Catalytic Hydrogenation for Green Synthesis

This research focuses on the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an important intermediate for the production of azo disperse dyes. The study highlights the development of a novel catalyst for the hydrogenation process, emphasizing the importance of sustainable and efficient chemical synthesis methods (Zhang Qun-feng, 2008).